High Pt-like activity of the Ni–Mo/graphene catalyst for hydrogen evolution from hydrolysis of ammonia borane†
Journal of Materials Chemistry A Pub Date: 2016-05-10 DOI: 10.1039/C6TA02004F
Abstract
Ni nanoparticles modified with a Mo dopant have been synthesized on graphene sheets via a facile chemical reduction route, which show the highest catalytic activity reported to date for noble-metal-free catalysts for hydrogen evolution from the hydrolysis of ammonia borane with a turnover frequency value as high as 66.7 mol H2 (mol metal min)−1.
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